Cas no 1517170-96-5 (2-1-(2,4-dimethoxyphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2,4-dimethoxyphenyl)cyclopropylpropan-2-amine
• CAS No: 1517170-96-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6156854
• PubChem ID: 83673818
• Update Time: 2025-10-29

2-1-(2,4-dimethoxyphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4-dimethoxyphenyl)cyclopropylpropan-2-amine
• EN300-1819164
• 1517170-96-5
• 2-[1-(2,4-dimethoxyphenyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C14H21NO2/c1-13(2,15)14(7-8-14)11-6-5-10(16-3)9-12(11)17-4/h5-6,9H,7-8,15H2,1-4H3
• InChI Key： IFDHBFAKTMJAEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(C(C)(C)N)CC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-1-(2,4-dimethoxyphenyl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine (CAS No. 1517170-96-5): Properties, Applications, and Market Insights

2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine (CAS No. 1517170-96-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclopropyl-substituted amine derivative features a 2,4-dimethoxyphenyl moiety, which contributes to its distinct physicochemical properties and potential biological activities. The compound's molecular formula is C₁₄H₂₁NO₂, with a molecular weight of 235.33 g/mol, making it an interesting subject for drug discovery and material science applications.

Recent scientific literature highlights the growing interest in cyclopropyl-containing compounds like 1517170-96-5, particularly in the context of central nervous system (CNS) research. The compound's structural similarity to certain psychoactive substances (while being chemically distinct) has made it a focus of pharmacological studies, though it's crucial to note this reference is purely for scientific discussion. Researchers are particularly interested in how the dimethoxy substitution pattern affects the molecule's binding affinity and metabolic stability, topics frequently searched in academic databases.

The synthesis of 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine typically involves multi-step organic reactions, with the cyclopropanation of appropriate precursors being a key step. Advanced techniques such as microwave-assisted synthesis and flow chemistry (both trending topics in chemical manufacturing) have been explored to optimize its production. Analytical characterization commonly employs HPLC-MS, NMR spectroscopy, and X-ray crystallography - techniques that consistently rank high in search queries related to compound verification.

From a pharmaceutical perspective, the 2,4-dimethoxy substitution pattern in 1517170-96-5 is particularly noteworthy as it resembles motifs found in various bioactive molecules. This structural feature, combined with the cyclopropyl amine core, makes the compound a valuable scaffold in medicinal chemistry. Current research trends (as reflected in recent publication keywords) focus on its potential as a building block for novel therapeutics, especially in neurological applications, though any therapeutic use would require extensive clinical validation.

The physicochemical properties of 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine make it suitable for various formulation approaches. Its logP value (a frequently searched parameter in drug design) suggests moderate lipophilicity, which is optimal for balancing solubility and membrane permeability. These characteristics are particularly relevant given the current industry focus on bioavailability enhancement techniques, a hot topic in pharmaceutical development circles.

In the chemical marketplace, CAS 1517170-96-5 has seen fluctuating demand patterns corresponding to research trends. Suppliers typically offer this compound in milligram to kilogram quantities, with purity specifications ranging from 95% to >98% (GC/HPLC). The pricing structure often reflects the complexity of its synthesis and the current demand in academic and industrial research sectors. Market analysis shows increased interest in custom synthesis services for such specialized compounds, a service-related keyword that performs well in search engine queries.

Regulatory considerations for 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine vary by jurisdiction, though it's generally classified as a research chemical rather than a controlled substance. Proper handling requires standard laboratory safety protocols, with particular attention to its amine functionality (a common search term in chemical safety discussions). The compound's stability profile suggests storage under inert atmosphere at low temperatures for long-term preservation, following best practices for chemical storage - another highly searched topic in laboratory management.

Emerging applications for 1517170-96-5 include its use as a reference standard in analytical chemistry and as a synthetic intermediate in the preparation of more complex molecular architectures. The compound's versatility aligns with current trends in fragment-based drug discovery (a growing area of pharmaceutical research) and molecular diversity-oriented synthesis, both of which generate substantial search traffic in scientific databases.

Future research directions for 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine may explore its potential in materials science applications, particularly given the increasing interest in functionalized aromatic compounds for organic electronics. The compound's photophysical properties (a subject of growing research interest) remain relatively unexplored and could represent an exciting avenue for investigation, as suggested by rising search volumes for related terms in scientific literature databases.

From a technical perspective, the characterization of CAS 1517170-96-5 presents interesting challenges that resonate with current analytical chemistry trends. The compound's stereochemical aspects (if applicable) and conformational analysis are topics that frequently appear in advanced spectroscopy discussions, reflecting common search patterns among researchers working with structurally complex molecules.

The environmental fate and green chemistry aspects of 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine synthesis represent another area of growing interest, mirroring broader trends in sustainable chemical production. Modern approaches to its manufacture increasingly incorporate catalytic methods and atom economy principles - concepts that dominate current searches in synthetic chemistry optimization strategies.

In conclusion, 2-(1-(2,4-dimethoxyphenyl)cyclopropyl)propan-2-amine (CAS No. 1517170-96-5) represents a fascinating case study in specialized chemical research. Its unique structural features, combined with potential applications across multiple scientific disciplines, ensure its continued relevance in both academic and industrial settings. As research methodologies evolve and new applications emerge, this compound will likely remain a subject of significant scientific interest and commercial value in the coming years.